3-methoxy-2-methyl-3H-pyridin-4-one

• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 3-methoxy-2-methyl-3H-pyridin-4-one
• InChI: InChI=1S/C7H9NO2/c1-5-7(10-2)6(9)3-4-8-5/h3-4,7H,1-2H3
• InChI Key: HECUNOWRMCEYKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=O)C1OC

Description

3-Methoxy-2-methyl-3H-pyridin-4-one is a heterocyclic compound featuring a pyridine ring substituted with a methoxy group at position 3, a methyl group at position 2, and a ketone group at position 3. The methoxy group contributes electron-donating effects, while the methyl substituent may influence steric and electronic properties. This compound belongs to the pyridinone family, which is notable for its applications in medicinal chemistry and materials science. Pyridinones are often explored as intermediates in drug synthesis or as bioactive molecules due to their structural versatility .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 3-methoxy-2-methyl-3H-pyridin-4-one and related pyridine/pyridinone derivatives:

Compound Name	Substituents/Modifications	Molecular Formula	Key Features	Reference
3-Methoxy-2-methyl-3H-pyridin-4-one	2-methyl, 3-methoxy, 4-keto	C₈H₉NO₂	Simple pyridinone; potential intermediate for bioactive molecules	-
5-Methoxy-4-methylpyridin-3-amine•HCl	4-methyl, 5-methoxy, 3-amine hydrochloride	C₇H₁₁ClN₂O	Hydrochloride salt; used in synthesis of pharmaceutical intermediates
2-(3-Methoxyphenyl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Fused pyrimidinone core; 3-methoxyphenyl, piperazine substituents	C₂₀H₂₁N₅O₂	Pharmacological potential (e.g., kinase inhibition or receptor modulation)
3-(2-Chloroethyl)-2-methyl-9-phenylmethoxypyrido[1,2-a]pyrimidin-4-one	Chloroethyl and phenylmethoxy groups; fused pyrimidinone	C₁₈H₁₈ClN₂O₂	Intermediate in antipsychotic drug synthesis (e.g., paliperidone)
3-(3-Chlorophenyl)-5-(phenylamino)pyridin-2(1H)-one	3-chlorophenyl, 5-phenylamino substituents	C₁₇H₁₂ClN₂O	Analgesic/antiallodynic candidate; validated via NMR and mass spectrometry

Key Observations:

Substituent Effects: The methoxy group in 3-methoxy-2-methyl-3H-pyridin-4-one contrasts with halogenated analogs (e.g., 3-fluoro or 3-chloro substituents in and ), which may enhance electronegativity and binding affinity to biological targets .

Synthetic Utility: Compounds like 5-methoxy-4-methylpyridin-3-amine•HCl () highlight the importance of amine and hydrochloride functionalities in facilitating solubility and downstream reactions . Chloroethyl-substituted pyridinones () are critical intermediates in synthesizing antipsychotics, suggesting that 3-methoxy-2-methyl-3H-pyridin-4-one could be tailored for similar applications .

Biological Activity: Piperazine-containing derivatives () demonstrate enhanced interaction with central nervous system (CNS) targets due to their basic nitrogen atoms, a feature absent in the target compound . Phenylamino-substituted pyridinones () show antiallodynic activity, implying that analogous modifications to 3-methoxy-2-methyl-3H-pyridin-4-one might yield therapeutic candidates .